Cas no 1361516-56-4 (2-Chloro-6-(3,4,5-trichlorophenyl)isonicotinic acid)

• Product Name: 2-Chloro-6-(3,4,5-trichlorophenyl)isonicotinic acid
• CAS No: 1361516-56-4
• MF: C₁₂H₅Cl₄NO₂
• MW: 336.985599279404
• CID: 4968278
• Update Time: 2025-06-25

2-Chloro-6-(3,4,5-trichlorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(3,4,5-trichlorophenyl)isonicotinic acid

• Inchi： 1S/C12H5Cl4NO2/c13-7-1-5(2-8(14)11(7)16)9-3-6(12(18)19)4-10(15)17-9/h1-4H,(H,18,19)
• InChI Key： IOTGMMDAARBLTH-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=C(C(=O)O)C=C(N=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 332
• XLogP3: 4.9
• Topological Polar Surface Area: 50.2

Additional information on 2-Chloro-6-(3,4,5-trichlorophenyl)isonicotinic acid

Introduction to 2-Chloro-6-(3,4,5-trichlorophenyl)isonicotinic Acid (CAS No. 1361516-56-4) and Its Emerging Applications in Chemical Biology

2-Chloro-6-(3,4,5-trichlorophenyl)isonicotinic acid, identified by its CAS number 1361516-56-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of isonicotinic acid derivatives, which are well-known for their broad spectrum of biological activities. The presence of multiple chlorine atoms in its aromatic ring system enhances its reactivity and makes it a valuable scaffold for medicinal chemistry investigations.

The molecular structure of 2-Chloro-6-(3,4,5-trichlorophenyl)isonicotinic acid consists of an isonicotinic acid core substituted with a chloro group at the 2-position and a 3,4,5-trichlorophenyl group at the 6-position. This particular arrangement imparts distinct electronic and steric characteristics to the molecule, influencing its interactions with biological targets. The trichlorophenyl moiety, in particular, is known to enhance binding affinity and selectivity, making this compound a promising candidate for drug development.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-Chloro-6-(3,4,5-trichlorophenyl)isonicotinic acid. Preliminary studies have suggested that this compound exhibits inhibitory activity against various enzymes and receptors relevant to inflammatory and infectious diseases. Its ability to modulate key biological pathways has positioned it as a candidate for further investigation in preclinical models.

One of the most compelling aspects of 2-Chloro-6-(3,4,5-trichlorophenyl)isonicotinic acid is its versatility as a chemical probe. Researchers have leveraged its structural features to develop novel analogs with enhanced potency and reduced toxicity. The chloro substituents not only improve solubility but also facilitate further derivatization, allowing for the creation of libraries of compounds with tailored biological properties.

The synthesis of 2-Chloro-6-(3,4,5-trichlorophenyl)isonicotinic acid presents an intriguing challenge due to the complexity of its aromatic system. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. These synthetic strategies are critical for ensuring that the final product meets the stringent requirements for biological testing.

Recent advances in computational chemistry have also played a pivotal role in understanding the behavior of 2-Chloro-6-(3,4,5-trichlorophenyl)isonicotinic acid. Molecular modeling studies have revealed insights into its binding interactions with target proteins, providing a rational basis for structure-activity relationship (SAR) studies. These computational approaches complement experimental efforts by predicting potential modifications that could enhance biological activity.

The therapeutic relevance of 2-Chloro-6-(3,4,5-trichlorophenyl)isonicotinic acid has been further underscored by its potential applications in treating metabolic disorders. Emerging research indicates that this compound may influence key enzymes involved in glucose metabolism and lipid biosynthesis. Such findings align with the broader goal of developing treatments for metabolic syndrome and related conditions.

Furthermore, the environmental impact of 2-Chloro-6-(3,4,5-trichlorophenyl)isonicotinic acid has been carefully evaluated. Studies have demonstrated its stability under various conditions while maintaining its biological efficacy. This balance between stability and reactivity makes it an attractive candidate for industrial applications where consistent performance is essential.

In conclusion,2-Chloro-6-(3,4,5-trichlorophenyl)isonicotinic acid (CAS No. 1361516-56-4) represents a significant advancement in chemical biology research. Its unique structural features and promising biological activities position it as a valuable tool for drug discovery and therapeutic development. As research continues to uncover new applications for this compound，its importance in advancing medical science is likely to grow.